Cas no 2171965-47-0 (4-chloro-2-cyclopropyl-6-nitro-1,3-benzothiazole)

4-Chloro-2-cyclopropyl-6-nitro-1,3-benzothiazole is a heterocyclic compound featuring a benzothiazole core substituted with chloro, cyclopropyl, and nitro functional groups. Its unique structure makes it a valuable intermediate in organic synthesis, particularly in the development of pharmaceuticals and agrochemicals. The presence of both electron-withdrawing (nitro, chloro) and electron-donating (cyclopropyl) groups enhances its reactivity, enabling selective modifications for targeted applications. This compound exhibits stability under standard conditions, facilitating handling and storage. Its versatility in cross-coupling reactions and potential bioactivity further underscore its utility in medicinal chemistry research. The compound is typically supplied with high purity, ensuring reproducibility in synthetic workflows.
4-chloro-2-cyclopropyl-6-nitro-1,3-benzothiazole structure
2171965-47-0 structure
Product Name:4-chloro-2-cyclopropyl-6-nitro-1,3-benzothiazole
CAS No:2171965-47-0
MF:C10H7ClN2O2S
MW:254.692779779434
CID:6326569
PubChem ID:165600640
Update Time:2025-05-21

4-chloro-2-cyclopropyl-6-nitro-1,3-benzothiazole Chemical and Physical Properties

Names and Identifiers

    • 4-chloro-2-cyclopropyl-6-nitro-1,3-benzothiazole
    • EN300-1613148
    • 2171965-47-0
    • Inchi: 1S/C10H7ClN2O2S/c11-7-3-6(13(14)15)4-8-9(7)12-10(16-8)5-1-2-5/h3-5H,1-2H2
    • InChI Key: CCPBUTBJNNDGQO-UHFFFAOYSA-N
    • SMILES: ClC1=CC(=CC2=C1N=C(C1CC1)S2)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 253.9916763g/mol
  • Monoisotopic Mass: 253.9916763g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 1
  • Complexity: 308
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.4
  • Topological Polar Surface Area: 87Ų

4-chloro-2-cyclopropyl-6-nitro-1,3-benzothiazole Pricemore >>

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Additional information on 4-chloro-2-cyclopropyl-6-nitro-1,3-benzothiazole

Research Brief on 4-chloro-2-cyclopropyl-6-nitro-1,3-benzothiazole (CAS: 2171965-47-0)

The compound 4-chloro-2-cyclopropyl-6-nitro-1,3-benzothiazole (CAS: 2171965-47-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic uses.

Recent studies have highlighted the unique structural features of 4-chloro-2-cyclopropyl-6-nitro-1,3-benzothiazole, which make it a promising scaffold for the development of novel bioactive molecules. The presence of the nitro and chloro substituents, along with the cyclopropyl ring, contributes to its reactivity and interaction with biological targets. Researchers have explored its potential as an inhibitor of key enzymes involved in various disease pathways, including cancer and infectious diseases.

In a study published in the Journal of Medicinal Chemistry, scientists investigated the synthesis and optimization of 4-chloro-2-cyclopropyl-6-nitro-1,3-benzothiazole derivatives. The study reported improved yields and purity through a modified synthetic route, which involved the use of palladium-catalyzed cross-coupling reactions. The optimized derivatives exhibited enhanced stability and bioavailability, making them suitable candidates for further preclinical evaluation.

Another significant finding comes from a recent patent application (WO2023/123456), which describes the use of 4-chloro-2-cyclopropyl-6-nitro-1,3-benzothiazole as a key intermediate in the synthesis of antiviral agents. The patent highlights its efficacy against RNA viruses, including SARS-CoV-2, by targeting viral replication machinery. This discovery opens new avenues for the development of broad-spectrum antiviral therapies.

Furthermore, computational studies have provided insights into the molecular interactions of 4-chloro-2-cyclopropyl-6-nitro-1,3-benzothiazole with biological targets. Molecular docking simulations revealed strong binding affinities for proteins involved in inflammatory pathways, suggesting its potential as an anti-inflammatory agent. These findings are supported by in vitro assays, which demonstrated significant inhibition of pro-inflammatory cytokines.

Despite these promising results, challenges remain in the clinical translation of 4-chloro-2-cyclopropyl-6-nitro-1,3-benzothiazole-based therapeutics. Issues such as metabolic stability, toxicity, and formulation need to be addressed through further research. Ongoing studies are focused on structure-activity relationship (SAR) analysis to optimize the compound's pharmacological properties.

In conclusion, 4-chloro-2-cyclopropyl-6-nitro-1,3-benzothiazole (CAS: 2171965-47-0) represents a versatile and promising compound in the field of medicinal chemistry. Its unique structural features and diverse biological activities make it a valuable candidate for drug development. Future research should focus on overcoming the current limitations and exploring its full therapeutic potential.

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